Cas no 59862-93-0 (3-Heptynoic Acid)

3-Heptynoic Acid structure
3-Heptynoic Acid structure
Product Name:3-Heptynoic Acid
CAS No:59862-93-0
MF:C7H10O2
MW:126.153102397919
CID:950778
PubChem ID:5312627
Update Time:2025-04-19

3-Heptynoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Heptynoic Acid
    • AC1NSN6Q
    • AG-G-13690
    • CTK1G7746
    • Hept-3-insaeure
    • DTXSID20415571
    • SCHEMBL576726
    • 59862-93-0
    • CHEBI:188196
    • hept-3-ynoic acid
    • LMFA01030488
    • CVEHSFVOOYBVIX-UHFFFAOYSA-N
    • AKOS006378990
    • DB-252499
    • Inchi: 1S/C7H10O2/c1-2-3-4-5-6-7(8)9/h2-3,6H2,1H3,(H,8,9)
    • InChI Key: CVEHSFVOOYBVIX-UHFFFAOYSA-N
    • SMILES: OC(CC#CCCC)=O

Computed Properties

  • Exact Mass: 126.0681
  • Monoisotopic Mass: 126.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.0668 (rough estimate)
  • Melting Point: -3.32°C (estimate)
  • Boiling Point: 271.43°C (rough estimate)
  • Refractive Index: 1.3961 (estimate)
  • PSA: 37.3
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